Cas no 2228685-04-7 (2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)butanedioic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)butanedioic acid
• CAS No: 2228685-04-7
• MF: C₁₃H₁₇N₃O₆
• MW: 311.290583372116
• CID: 5859579
• PubChem ID: 165623409
• Update Time: 2025-10-30

2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)butanedioic acid
• 2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)butanedioic acid
• EN300-1882420
• 2228685-04-7

• Inchi： 1S/C13H17N3O6/c1-13(2,3)22-12(21)16-11-14-5-7(6-15-11)8(10(19)20)4-9(17)18/h5-6,8H,4H2,1-3H3,(H,17,18)(H,19,20)(H,14,15,16,21)
• InChI Key： ZYLRORAAISTFPU-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)C(C(=O)O)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.11173527g/mol
• Monoisotopic Mass: 311.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 139Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)butanedioic acid

Comprehensive Overview of 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)butanedioic acid (CAS No. 2228685-04-7)

2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)butanedioic acid (CAS No. 2228685-04-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a pyrimidine core and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in peptide synthesis, drug discovery, and medicinal chemistry applications.

The compound's CAS number 2228685-04-7 is a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. With the growing demand for high-purity intermediates in the pharmaceutical industry, 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)butanedioic acid has gained attention for its potential in designing small-molecule inhibitors and enzyme modulators. Its carboxylic acid functionality further enhances its versatility in conjugation reactions, a topic frequently explored in bioconjugation and prodrug development.

Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in compounds like 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)butanedioic acid. Researchers often inquire about its synthetic routes, solubility profiles, and stability under various conditions. These queries align with the broader industry focus on green chemistry and sustainable synthesis, where efficient and environmentally friendly production methods are prioritized.

In addition to its pharmaceutical applications, this compound is also relevant in material science, particularly in the design of functionalized polymers and coordination complexes. The pyrimidine moiety contributes to its ability to form stable interactions with metals, making it a candidate for catalysis and sensor development. Such interdisciplinary applications underscore its importance in both academic and industrial research.

For laboratories and manufacturers, ensuring the consistent quality of CAS No. 2228685-04-7 is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. As the demand for custom synthesis and tailor-made intermediates grows, this compound remains a key player in advancing precision medicine and targeted therapies.

In summary, 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)butanedioic acid (CAS No. 2228685-04-7) exemplifies the intersection of chemical innovation and practical utility. Its multifaceted applications, from drug design to advanced materials, make it a subject of ongoing exploration and optimization in the scientific community.